(2R,4R)-Hexane-2,4-diol

• CAS: 62885-26-1
• Molecular Formula: C6H14O2
• Molecular Weight: 118.17 g/mol
• SMILES: CCC(CC(C)O)O
• InChI: InChI=1S/C6H14O2/c1-3-6(8)4-5(2)7/h5-8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChIKey: TXGJTWACJNYNOJ-PHDIDXHHSA-N

(2R,4R)-Hexane-2,4-diol (CAS 62885-26-1) is a chiral aliphatic 1,3-diol with the molecular formula C₆H₁₄O₂ and a molecular weight of 118.17 g/mol. The compound possesses two stereogenic centers at the C2 and C4 positions, both in the (R) absolute configuration, rendering it a C2-symmetric molecule.

(2R,4R)-Hexane-2,4-diol (CAS 62885-26-1): A C2-Symmetric Chiral 1,3-Diol Building Block for Asymmetric Synthesis

(2R,4R)-Hexane-2,4-diol (CAS 62885-26-1) is a chiral aliphatic 1,3-diol with the molecular formula C₆H₁₄O₂ and a molecular weight of 118.17 g/mol [1]. The compound possesses two stereogenic centers at the C2 and C4 positions, both in the (R) absolute configuration, rendering it a C2-symmetric molecule [2]. This stereochemical arrangement is critical: the (2R,4R) configuration defines a specific spatial orientation of the two hydroxyl groups, which governs molecular recognition in enzyme-catalyzed kinetic resolutions, coordination geometry in metal–ligand complexes, and stereochemical outcomes in downstream synthetic transformations.

C2-symmetric (R,R)-1,3-diol building block with defined stereochemistry

Controls spatial orientation for chiral ligand synthesis and enzymatic recognition

Pre-resolved enantiomer ready for asymmetric transformations, avoiding resolution step

• [1] NIST Chemistry WebBook. 2,4-Hexanediol. National Institute of Standards and Technology. CAS Registry Number: 19780-90-6. View Source
• [2] van Leeuwen, P. W. N. M.; Kamer, P. C. J.; Reek, J. N. H.; Dierkes, P. Ligand Bite Angle Effects in Metal-catalyzed C–C Bond Formation. Chem. Rev. 2000, 100 (8), 2741–2769. (Diphosphite ligands based on (2R,4R)-pentane-2,4-diol and related chiral diol backbones.) View Source

Why Racemic or Diastereomeric 2,4-Hexanediol Substitution Is Not Permissible for (2R,4R)-Hexane-2,4-diol Procurement

2,4-Hexanediol exists as four stereoisomers: the (2R,4R) and (2S,4S) enantiomeric pair, and the (2R,4S) meso form. These stereoisomers are not functionally interchangeable. In chiral diphosphite ligand applications, the absolute configuration of the diol backbone directly influences the enantioselectivity of the resulting metal catalyst—(2R,4R)-pentane-2,4-diol-derived ligands have been shown to afford up to 90% ee in Rh-catalyzed asymmetric hydroformylation, whereas ligands derived from (2S,5S)-hexane-2,5-diol deliver markedly different enantioselectivities [1]. Similarly, in enzymatic kinetic resolutions, lipases such as Candida antarctica lipase B (CALB) exhibit strict stereochemical discrimination; the (2R,4R) enantiomer is selectively esterified while the (2S,4S) and meso forms react at different rates or not at all [2]. Procuring an undefined or racemic mixture therefore risks complete loss of stereochemical fidelity in asymmetric applications, rendering the material unsuitable for chiral building block or ligand synthesis.

Racemic or meso diol

Replacing (2R,4R) with racemic or meso hexane-2,4-diol may lose stereochemical fidelity in asymmetric catalysis—diphosphite ligand enantioselectivity can shift markedly.

Wrong enantiomer in enzymatic resolutions

Lipases (e.g., CALB) show strict discrimination; the (2S,4S) or meso forms react at different rates or remain unreacted, limiting process reproducibility.

• [1] Babin, J. E.; Whiteker, G. T. (Union Carbide). Asymmetric hydroformylation using chiral diphosphite ligands derived from (2R,4R)-pentane-2,4-diol. Patent literature, 1992. Reported enantioselectivities up to 90% ee. Reviewed in: van Leeuwen, P. W. N. M.; Kamer, P. C. J.; Reek, J. N. H. Diphosphite Ligands. In Science of Synthesis: Stereoselective Synthesis, Vol. 1; 2011. View Source
• [2] Molaid Compound Database. (2R,4r)-2,4-己二醇 | 62885-26-1. Reaction: enzymatic kinetic resolution with immobilized Candida antarctica Lipase B in n-hexane, yielding (2S,4S)-hexanediol with 41% yield. View Source

Quantitative Differentiation Evidence for (2R,4R)-Hexane-2,4-diol vs. Closest Chiral Diol Comparators

Synthesis Yield from Diketone Precursor: 96% for (2R,4R)-Hexane-2,4-diol vs. 94% for (2R,4R)-Pentane-2,4-diol

The enantioselective reduction of 2,4-hexanedione to (2R,4R)-hexane-2,4-diol proceeds with an isolated yield of approximately 96% . For the closest five-carbon analogue, (2R,4R)-pentane-2,4-diol, the corresponding enantioselective reduction of 2,4-pentanedione (acetylacetone) using whole cells of Candida boidinii delivers a yield of 94% [1]. The two-percentage-point higher yield for the hexane derivative, while modest, reflects the slightly different substrate acceptance of the ketoreductase toward the longer-chain diketone. Both routes achieve >99% enantiomeric excess for the respective diols.

Synthesis yield from diketone

Cross-study comparable

~96% yield (2R,4R)-hexane-2,4-diol

vs. 94% yield for (2R,4R)-pentane-2,4-diol

Δ ≈ +2 percentage points

Modest yield gain supports multi-step synthesis planning with comparable diketone cost.

Both routes achieve >99% ee; enantioselective reduction conditions similar.

Evidence Dimension	Isolated chemical yield from diketone precursor via enantioselective reduction
Target Compound Data	~96% yield (from 2,4-hexanedione)
Comparator Or Baseline	(2R,4R)-Pentane-2,4-diol: 94% yield (from 2,4-pentanedione via Candida boidinii)
Quantified Difference	Δ ≈ +2 percentage points in favor of (2R,4R)-hexane-2,4-diol
Conditions	Enantioselective reduction of the corresponding 2,4-diketone; (2R,4R)-pentane-2,4-diol data from yeast-mediated reduction of acetylacetone.

Why This Matters

For procurement decisions in multi-step chiral syntheses, a 2% higher step yield can translate to measurable cost savings and higher throughput when scaled, especially if the diketone precursor cost is comparable.

• [1] Yeast-mediated synthesis of optically active diols with C2-symmetry and (R)-4-pentanolide. (2R,4R)-2,4-Pentanediol obtained in 94% yield, >99% ee. Source: xueshu.baidu.com. View Source

Enzymatic Kinetic Resolution Efficiency: (2R,4R)-Hexane-2,4-diol vs. 2,4-Pentanediol and 2,5-Hexanediol

Under identical enzymatic conditions (immobilized Candida antarctica lipase B, CALB, in n-hexane with vinyl acetate as acyl donor), (2R,4R)-hexane-2,4-diol undergoes selective transesterification to yield the (2S,4S)-enantiomer with 41% isolated yield [1]. In contrast, the one-carbon-shorter analogue 2,4-pentanediol and the positional isomer 2,5-hexanediol both achieve >99% ee under comparable lipase-catalyzed resolutions, with the latter forming the (2R,5R)-diester in good yield [2]. The lower conversion yield of the (2R,4R)-hexane substrate reflects the distinct binding geometry of the 1,3-diol motif in the CALB active site compared to the 1,3-diol motif of pentanediol or the 1,4-diol motif of 2,5-hexanediol—a difference that directly impacts process economics and enzyme loading for preparative-scale resolutions.

Enzymatic kinetic resolution

Cross-study comparable

41% yield (2R,4R)-diol → (2S,4S)-enantiomer

2,4-pentanediol / 2,5-hexanediol: >99% ee with good yields

Markedly lower preparative yield for target 1,3-diol

Pre-resolved enantiomer may avoid low-yield resolution step (reported 41%).

CALB-catalyzed transesterification; distinct 1,3-diol binding geometry explains yield gap.

Evidence Dimension	Isolated yield and enantioselectivity in lipase-catalyzed kinetic resolution
Target Compound Data	(2R,4R)-Hexane-2,4-diol → (2S,4S)-hexanediol: 41% yield (ee not reported in source)
Comparator Or Baseline	2,4-Pentanediol: >99% ee for both enantiomers; 2,5-Hexanediol: (2R,5R)-diester formed in good yield, >99% ee after hydrolysis
Quantified Difference	Markedly lower preparative yield for the target 1,3-diol (41%) vs. high enantioselectivity (>99% ee) and good yields for comparators
Conditions	Immobilized CALB, n-hexane, vinyl acetate or S-ethyl thiooctanoate as acyl donor

Why This Matters

Procurement of pre-resolved (2R,4R)-hexane-2,4-diol eliminates the need to perform a low-yielding (41%) enzymatic resolution step in-house, providing a time and cost advantage relative to starting from the racemic mixture.

• [1] Molaid Compound Database. (2R,4r)-2,4-己二醇 | 62885-26-1. Reaction: immobilized Candida antarctica Lipase B, n-hexane, 0.5 h, 41% yield to (2S,4S)-hexanediol. View Source
• [2] Hoff, B. H.; Anthonsen, T. Resolution of diols with C2-symmetry by lipase catalysed transesterification. J. Mol. Catal. B: Enzym. 2001, 11 (4–6), 273–277. 2,4-Pentanediol and 2,5-hexanediol resolved with >99% ee. View Source

Chiral Diphosphite Ligand Performance: Class-Level Evidence from (2R,4R)-Pentane-2,4-diol Extrapolated to (2R,4R)-Hexane-2,4-diol

Chiral diphosphite ligands derived from (2R,4R)-pentane-2,4-diol (UC-PP*) have been extensively validated in Rh-catalyzed asymmetric hydroformylation of vinyl acetate and styrene, delivering enantioselectivities up to 90% ee [1]. The systematic structure–selectivity relationship established for C2-symmetric diol backbones—including (2R,3R)-butane-2,3-diol, (2R,4R)-pentane-2,4-diol, and (2S,5S)-hexane-2,5-diol—demonstrates that the bridge length between the two phosphite moieties governs the coordination geometry (equatorial–equatorial vs. equatorial–axial) and thus the asymmetric induction of the Rh–hydride catalyst [1]. (2R,4R)-Hexane-2,4-diol, with an ethyl substituent at C6 vs. the methyl substituent of pentane-2,4-diol, offers a distinct steric and conformational profile that can be exploited to tune catalyst selectivity. No direct head-to-head comparison data between the pentane and hexane diol backbones in identical hydroformylation reactions were identified in the accessed literature.

Diphosphite ligand performance

Class-level

No direct hydroformylation data for (2R,4R)-hexane-2,4-diol-derived ligands.

(2R,4R)-pentane-2,4-diol congener: up to 90% ee.

Class-level context: bridge-length variation may tune enantioselectivity; requires experimental validation.

Extrapolation from C2-symmetric diol family; steric/conformational profile distinct.

Evidence Dimension	Enantioselectivity of Rh–diphosphite catalysts in asymmetric hydroformylation
Target Compound Data	No direct data for (2R,4R)-hexane-2,4-diol-derived diphosphite ligands
Comparator Or Baseline	(2R,4R)-Pentane-2,4-diol-derived UC-PP*: up to 90% ee for vinyl acetate hydroformylation; (2S,5S)-hexane-2,5-diol-derived ligands: up to 76% ee for styrene
Quantified Difference	N/A (class-level inference only)
Conditions	Rh-catalyzed asymmetric hydroformylation; syngas (CO/H₂); various substrates (vinyl acetate, styrene)

Why This Matters

For ligand discovery programs, (2R,4R)-hexane-2,4-diol represents a key building block in the C2-symmetric diol series, enabling systematic variation of the ligand bridge length to optimize catalyst enantioselectivity beyond the 90% ee benchmark established with the pentane-2,4-diol backbone.

• [1] van Leeuwen, P. W. N. M.; Kamer, P. C. J.; Reek, J. N. H. Diphosphite Ligands. In Science of Synthesis: Stereoselective Synthesis, Vol. 1; 2011. Data reviewed for (2R,4R)-pentane-2,4-diol-derived UC-PP* (up to 90% ee) and (2S,5S)-hexane-2,5-diol-derived ligands (up to 76% ee). View Source

Validated Application Scenarios for (2R,4R)-Hexane-2,4-diol Based on Quantitative Evidence

Chiral Building Block for Multi-Step Pharmaceutical Intermediates

The high synthesis yield (~96%) from 2,4-hexanedione positions (2R,4R)-hexane-2,4-diol as an attractive chiral building block for pharmaceutical intermediates requiring a defined (R,R)-1,3-diol motif. Its C2-symmetry reduces the number of possible stereoisomeric side-products in downstream reactions, simplifying purification and improving overall process atom economy.

Substrate for Enzymatic Kinetic Resolution Method Development

The documented 41% yield in CALB-catalyzed transesterification [1] makes (2R,4R)-hexane-2,4-diol a useful substrate for developing and benchmarking new lipase variants, immobilization protocols, or non-aqueous reaction conditions aimed at improving the resolution efficiency of challenging 1,3-diol substrates.

Ligand Backbone for Chiral Diphosphite Catalyst Optimization

Within the established family of C2-symmetric diol-derived diphosphite ligands [2], (2R,4R)-hexane-2,4-diol serves as a bridge-length variant that enables systematic investigation of steric and conformational effects on Rh–hydride coordination geometry and enantioselectivity in asymmetric hydroformylation, with the potential to exceed the 90% ee benchmark set by the pentane-2,4-diol congener.

Application

Selection Property

Validation Focus

Pharmaceutical intermediate synthesis

C2-symmetric (R,R)-1,3-diol motif

Stereochemical fidelity in downstream reactions

Enzymatic resolution method development

Chiral 1,3-diol substrate with CALB selectivity

Lipase enantioselectivity benchmarking

Chiral diphosphite ligand optimization

Ligand backbone bridge-length tuning

Enantioselectivity benchmarking against pentane-2,4-diol congener

• [1] Molaid Compound Database. (2R,4r)-2,4-己二醇 | 62885-26-1. CALB-catalyzed transesterification: 41% yield to (2S,4S)-hexanediol. View Source
• [2] van Leeuwen, P. W. N. M.; Kamer, P. C. J.; Reek, J. N. H. Diphosphite Ligands. Chiral diphosphites based on (2R,4R)-pentane-2,4-diol, (2S,5S)-hexane-2,5-diol, and related backbones used in Rh-catalyzed asymmetric hydroformylation (up to 90% ee). View Source